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Compound of Interest

Compound Name: Biotin LC hydrazide

Cat. No.: B009688 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Biotin LC hydrazide in two common laboratory solvents: dimethyl sulfoxide (DMSO) and

water. The information presented herein is critical for the proper handling, storage, and

application of this reagent in various biochemical assays, including glycoprotein labeling and

bioconjugation.

Core Solubility Data
Biotin LC hydrazide exhibits significantly different solubility profiles in DMSO and water. While

it is highly soluble in DMSO, its solubility in aqueous solutions is limited. The following table

summarizes the quantitative solubility data gathered from various technical resources.
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Solvent Reported Solubility
Molar
Concentration

Conditions/Notes

DMSO 25 mg/mL[1] ~67.3 mM
At room temperature.

[1]

27.9 mg/mL[2] 75.1 mM[2]
Sonication is

recommended.[2]

31 mg/mL[3] 83.45 mM[3]
Sonication is

recommended.[3]

Water Partly miscible[1] Not specified
At room temperature.

[1]

Soluble[4] Not specified

No specific

concentration

provided.[4]

Note: The molecular weight of Biotin LC hydrazide is 371.5 g/mol .

Experimental Protocols
To ensure successful solubilization and application of Biotin LC hydrazide, the following

protocols are recommended.

Protocol 1: Solubilization in DMSO (Recommended for
Stock Solutions)

Preparation: Bring the vial of Biotin LC hydrazide powder to room temperature before

opening to prevent moisture condensation.

Solvent Addition: Add the desired volume of high-purity, anhydrous DMSO to the vial to

achieve the target concentration (e.g., 25-31 mg/mL).

Dissolution: Vortex the solution briefly. For optimal dissolution and to break up any

aggregates, sonicate the solution in a water bath for several minutes until the solution is

clear.[2][3] Gentle warming can also be applied if necessary.
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Storage: Once prepared, it is recommended to aliquot the stock solution into smaller

volumes in tightly sealed vials to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C

for long-term stability.

Protocol 2: Preparation of Aqueous Working Solutions
Due to its limited water solubility, it is standard practice to first prepare a concentrated stock

solution in DMSO and then dilute it into the final aqueous reaction buffer.

Prepare DMSO Stock: Follow Protocol 1 to prepare a concentrated stock solution of Biotin
LC hydrazide in DMSO.

Dilution: Perform a serial dilution of the DMSO stock solution into the desired aqueous buffer

(e.g., PBS, MES, or sodium acetate buffer, depending on the specific application). It is crucial

to add the DMSO stock to the aqueous buffer slowly while vortexing to prevent precipitation.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the aqueous

working solution is compatible with your experimental system, as high concentrations of

DMSO can be detrimental to cells or protein activity.

Logical Workflow for Solubility Assessment
The following diagram illustrates a logical workflow for determining and utilizing the solubility of

a reagent like Biotin LC hydrazide.
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Solubility Assessment Workflow

Solvent Selection

Outcome

Application Path

Biotin LC Hydrazide
(Solid Powder)
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(Organic Solvent)

  Primary Solvent for
Stock Solution

Water
(Aqueous Solvent)

  Direct Solubilization
(Limited)

High Solubility
(e.g., 25-31 mg/mL)

Low / Partial Solubility
(Partly Miscible)

Prepare Concentrated
Stock Solution

Dilute to Aqueous
Working Solution

  Direct (if concentration is very low)

  Serial Dilution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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